Cas no 668484-57-9 (Pyrimidine, 2-[(3R)-3-methyl-1-piperazinyl]- (9CI))

Pyrimidine, 2-[(3R)-3-methyl-1-piperazinyl]- (9CI) structure
668484-57-9 structure
Product Name:Pyrimidine, 2-[(3R)-3-methyl-1-piperazinyl]- (9CI)
CAS No:668484-57-9
MF:C9H14N4
MW:178.234261035919
CID:964774
PubChem ID:45099694
Update Time:2025-04-19

Pyrimidine, 2-[(3R)-3-methyl-1-piperazinyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2-[(3R)-3-methyl-1-piperazinyl]- (9CI)
    • 2-[(3S)-3-MMETHYLPIPERAZIN-1-YL]PYRIMIDINE
    • NCORXGRXMXIUCY-MRVPVSSYSA-N
    • SCHEMBL2244390
    • (R)-2-(3-methylpiperazin-1-yl)pyrimidine
    • 668484-57-9
    • 2-[(3R)-3-methylpiperazin-1-yl]pyrimidine
    • Inchi: 1S/C9H14N4/c1-8-7-13(6-5-10-8)9-11-3-2-4-12-9/h2-4,8,10H,5-7H2,1H3/t8-/m1/s1
    • InChI Key: NCORXGRXMXIUCY-MRVPVSSYSA-N
    • SMILES: N1(C2N=CC=CN=2)CCN[C@H](C)C1

Computed Properties

  • Exact Mass: 178.12202
  • Monoisotopic Mass: 178.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41A^2
  • XLogP3: 0.4

Experimental Properties

  • PSA: 41.05
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